Cas no 32884-46-1 (2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-)

• Product Name: 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-
• CAS No: 32884-46-1
• MF: C₂₀H₁₄N₂O₁₁S₃
• MW: 554.526961803436
• CID: 315452
• PubChem ID: 4614205
• Update Time: 2025-04-19

2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]- Chemical and Physical Properties

Names and Identifiers

• 2,7-Naphthalenedisulfonicacid, 3-hydroxy-4-[2-(2-hydroxy-6-sulfo-1-naphthalenyl)diazenyl]-
• 1-(2-HYDROXY-6-SULFO-1- NAPHTHYLAZO)-2-NAPHTHOL- 3,6-DISULFONIC ACID
• 3-hydroxy-4-[2-(2-oxo-6-sulfonaphthalen-1-ylidene)hydrazinyl]naphthalene-2,7-disulfonic acid
• 1-(2-Hydroxy-6-sulfo-1-naphthylazo)-2-naphthol-3,6-disulfonic Acid [MetallochroMic Indicator for CalciuM]
• FT-0639065
• 1-(2-Hydroxy-6-sulfo-1-naphthylazo)-2-naphthol-3,6-disulfonicacid
• 3-hydroxy-4-[(E)-(2-hydroxy-6-sulfo-1-naphthyl)diazenyl]-2,7-naphthalenedisulfonic acid
• 1-(2-Hydroxy-6-sulfo-1-naphthylazo)-2-naphthol-3,6-disulfonic Acid
• (E)-3-hydroxy-4-((2-hydroxy-6-sulfonaphthalen-1-yl)diazenyl)naphthalene-2,7-disulfonic acid
• 32884-46-1
• 2,7-Naphthalenedisulfonic acid, 3-hydroxy-4-((2-hydroxy-6-sulfo-1-naphthalenyl)azo)-
• AKOS024420946
• 3-Hydroxy-4-[2-(2-oxo-6-sulfonaphthalen-1(2H)-ylidene)hydrazinyl]naphthalene-2,7-disulfonic acid
• 3-hydroxy-4-[(2-hydroxy-6-sulfonaphthalen-1-yl)diazenyl]naphthalene-2,7-disulfonic acid
• DTXSID70954541
• MFSTXKTXCOJDPY-UHFFFAOYSA-N

• Inchi： 1S/C20H14N2O11S3/c23-16-6-1-10-7-12(34(25,26)27)2-4-14(10)18(16)21-22-19-15-5-3-13(35(28,29)30)8-11(15)9-17(20(19)24)36(31,32)33/h1-9,23-24H,(H,25,26,27)(H,28,29,30)(H,31,32,33)/b22-21+
• InChI Key： MFSTXKTXCOJDPY-QURGRASLSA-N
• SMILES： S(C1C(=C(C2C=CC(=CC=2C=1)S(=O)(=O)O)/N=N/C1=C(C=CC2C=C(C=CC=21)S(=O)(=O)O)O)O)(=O)(=O)O

Computed Properties

• Exact Mass: 553.97600
• Monoisotopic Mass: 553.97597279g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 36
• Rotatable Bond Count: 5
• Complexity: 1160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 253Ų

Experimental Properties

• Color/Form: Not determined
• Refractive Index: 1.777
• PSA: 253.43000
• LogP: 6.80210
• Solubility: Not determined